Cas no 109430-11-7 (5,8,12,14,17-Eicosapentaenoicacid, 11-hydroxy-, (5Z,8Z,11R,12E,14Z,17Z)-)

• Product Name: 5,8,12,14,17-Eicosapentaenoicacid, 11-hydroxy-, (5Z,8Z,11R,12E,14Z,17Z)-
• CAS No: 109430-11-7
• Molecular Formula: C₂₀H₃₀O₃
• Molecular Weight: 318.4504
• CID: 128427
• PubChem ID: 5283188

5,8,12,14,17-Eicosapentaenoicacid, 11-hydroxy-, (5Z,8Z,11R,12E,14Z,17Z)- Properties

Names and Identifiers

• 5,8,12,14,17-Eicosapentaenoicacid, 11-hydroxy-, (5Z,8Z,11R,12E,14Z,17Z)-
• 11(r)-hepe
• 11R-Hydroxy-5Z,8Z,12E,14Z,17Z-eicosadienoic acid
• 11R-HYDROXY-5Z,8Z,12E,14Z,17Z-EICOSAPENTAENOIC ACID
• IDEHSDHMEMMYIR-DJWFCICMSA-N
• (11R)-hydroxy-(5Z,8Z,12E,14Z,17Z)-icosapentaenoic acid
• 11R-HEPE
• SR-01000946899-1
• 11(R)-hydroxyeicosa-5Z,8Z,12E,14Z,17Z-pentaenoic acid
• SR-01000946899
• AKOS040755860
• (11R)-hydroxy-(5Z,8Z,12E,14Z,17Z)-eicosapentaenoic acid
• LMFA03070005
• 109430-11-7
• 11(R)-hydroxy-5(Z),8(Z),12(E),14(Z),17(Z)-eicosapentaenoic acid
• Q27163170
• 11(R)-hydroxyeicosa-5Z,8Z,12E,14Z,17Z-pentaenoate
• (5Z,8Z,11R,12E,14Z,17Z)-11-hydroxyicosapentaenoic acid
• PD021001
• (5Z,8Z,11R,12E,14Z,17Z)-11-hydroxyicosa-5,8,12,14,17-pentaenoic acid
• CHEBI:91264
• CS-0086067
• HY-115421

• InChIKey： IDEHSDHMEMMYIR-DJWFCICMSA-N
• Inchi： InChI=1S/C20H30O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h3-4,6-7,9-11,13-14,16,19,21H,2,5,8,12,15,17-18H2,1H3,(H,22,23)/b4-3-,9-6-,10-7-,14-11-,16-13+/t19-/m0/s1
• SMILES： CC/C=C\C/C=C\C=C\[C@@H](C/C=C\C/C=C\CCCC(=O)O)O

Computed Properties

• Exact Mass: 318.21949481g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 13
• Monoisotopic Mass: 318.21949481g/mol
• Heavy Atom Count: 23
• Complexity: 428
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 4.96350
• PSA: 57.53000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosapentaenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosapentaenoic acids